Cas no 3102-79-2 (1H,1H,2H,2H-perfluorodecyl dichloromethylsilane)

• Product Name: 1H,1H,2H,2H-perfluorodecyl dichloromethylsilane
• CAS No: 3102-79-2
• MF: C₁₁H₇Cl₂F₁₇Si
• MW: 561.137642145157
• MDL: MFCD00042342
• CID: 84616
• PubChem ID: 137826
• Update Time: 2025-11-02

1H,1H,2H,2H-perfluorodecyl dichloromethylsilane Chemical and Physical Properties

Names and Identifiers

• 1H,1H,2H,2H-perfluorodecyl dichloromethylsilane
• 1H,1H,2H,2H-Perfluorodecylmethyldichlorosilane
• (Heptadecafluoro-1,1,2,2-tetrahydrodecyl)methyldichlorosilane
• Perfluorodecyldichloromethylsilane
• Dichloromethyl-1H,1H,2H,2H-perfluorodecylsilane
• dichloro-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-methylsilane
• PC5969D
• MFCD00042342
• DTXSID00184995
• dichloro(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)(methyl)silane
• A820696
• 3102-79-2
• Dichloro(methyl)-1H,1H,2H,2H-perfluorodecylsilane
• bis(chloranyl)-[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecakis(fluoranyl)decyl]-methyl-silane
• FT-0607817
• NS00108777
• PVBMWIXRKLGXPI-UHFFFAOYSA-N
• AKOS025310208
• 1H,1H,2H,2H-Perfluorodecyldichloromethylsilane
• [(Perfluorooctyl)ethyl]methyl dichlorosilane
• SCHEMBL366581
• Silane, dichloro(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)methyl-
• CHOLESTANOLACETATE
• dichloro(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)methylsilane

• MDL： MFCD00042342
• Inchi： 1S/C11H7Cl2F17Si/c1-31(12,13)3-2-4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)9(24,25)10(26,27)11(28,29)30/h2-3H2,1H3
• InChI Key： PVBMWIXRKLGXPI-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)Cl
• BRN： 5889048

Computed Properties

• Exact Mass: 559.94200
• Monoisotopic Mass: 559.942262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1,63 g/cm3
• Melting Point: 26-27°C
• Boiling Point: 205 °C
• Flash Point: >65°C
• Refractive Index: 1.346
• PSA: 0.00000
• LogP: 7.93550
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

1H,1H,2H,2H-perfluorodecyl dichloromethylsilane Security Information

• Hazard Statement： Corrosive/Moisture Sensitive
• Hazardous Material transportation number：2987
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1H,1H,2H,2H-perfluorodecyl dichloromethylsilane

Comprehensive Guide to 1H,1H,2H,2H-Perfluorodecyl Dichloromethylsilane (CAS No. 3102-79-2): Properties, Applications, and Industry Trends

1H,1H,2H,2H-Perfluorodecyl dichloromethylsilane (CAS No. 3102-79-2) is a highly specialized organofluorine silane compound renowned for its unique hydrophobic and oleophobic properties. This fluorinated silane is widely utilized in surface modification, nanotechnology, and advanced material sciences. Its molecular structure combines a perfluorinated alkyl chain with a reactive dichloromethylsilane group, enabling covalent bonding to substrates like glass, metals, and polymers. The compound’s low surface energy (≤10 mN/m) makes it ideal for creating water- and oil-repellent coatings, a feature increasingly demanded in industries ranging from textiles to electronics.

In recent years, the surge in demand for self-cleaning surfaces and anti-fouling coatings has propelled research into fluorinated silanes like 3102-79-2. A 2023 market analysis highlighted a 12% annual growth in fluorosilane applications, driven by innovations in wearable technology and microfluidic devices. Users frequently search for terms such as "long-lasting hydrophobic coatings" or "non-stick surface treatment," reflecting industry priorities. This compound’s compatibility with sol-gel processes and vapor-phase deposition further enhances its versatility, allowing precise thin-film deposition at nano-scale resolutions.

The synthesis of 1H,1H,2H,2H-perfluorodecyl dichloromethylsilane involves a multi-step Grignard reaction followed by chlorosilane functionalization, ensuring high purity (>98%) for critical applications. Analytical techniques like FT-IR spectroscopy and 19F-NMR are employed to verify its structural integrity. Notably, its thermal stability (up to 200°C) and chemical resistance to acids and solvents make it suitable for harsh environments, addressing common user queries about "durable coating solutions."

Emerging applications include anti-icing coatings for aerospace and biocompatible surfaces for medical devices. A 2024 study demonstrated its efficacy in reducing bacterial adhesion by 90% on treated surfaces, aligning with the global focus on "antimicrobial materials." Additionally, its role in energy-efficient solar panels—where it minimizes dust accumulation—has garnered attention in renewable energy forums. These trends underscore the compound’s alignment with sustainable technology goals.

From an SEO perspective, keywords like "fluorosilane surface modification," "CAS 3102-79-2 supplier," and "perfluorodecyl silane price" are frequently queried, reflecting commercial interest. Regulatory compliance (e.g., REACH, FDA) and green chemistry alternatives are also hot topics, with users seeking "eco-friendly fluorosilanes." Manufacturers emphasize batch-to-batch consistency and low VOC formulations to meet evolving environmental standards.

In conclusion, 1H,1H,2H,2H-perfluorodecyl dichloromethylsilane stands at the forefront of advanced material innovation. Its ability to address challenges in durability, multi-functionality, and environmental adaptation ensures its relevance across cutting-edge industries. As research continues to unlock new potentials, this compound remains a pivotal tool in engineering surfaces for the future.